Cas no 588720-10-9 (Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid, 7-chloro-, ethyl ester)
588720-10-9 structure
Product Name:Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid, 7-chloro-, ethyl ester
CAS No:588720-10-9
MF:C10H9ClN2O2
MW:224.643661260605
CID:4052279
PubChem ID:22565801
Update Time:2025-04-22
Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid, 7-chloro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid, 7-chloro-, ethyl ester
- ethyl 7-chloropyrrolo[1,2-c]pyrimidine-3-carboxylate
- 588720-10-9
- DB-401594
- SCHEMBL5917850
-
- Inchi: 1S/C10H9ClN2O2/c1-2-15-10(14)8-5-7-3-4-9(11)13(7)6-12-8/h3-6H,2H2,1H3
- InChI Key: CUKZVIWCMOSBDK-UHFFFAOYSA-N
- SMILES: C1=NC(C(OCC)=O)=CC2=CC=C(Cl)N12
Computed Properties
- Exact Mass: 224.0352552Da
- Monoisotopic Mass: 224.0352552Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 43.6Ų
Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid, 7-chloro-, ethyl ester Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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